2-Tridecanone
2-Tridecanone
2-tridecanone is a white crystalline solid. (NTP, 1992)
, also known as tridecanone or NSC 14763, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be biosynthesized from tridecane. is a coconut, dairy, and earthy tasting compound that can be found in a number of food items such as herbs and spices, fats and oils, fruits, and garden onion. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Tridecan-2-one is a methyl ketone that is tridecane in which the methylene hydrogens at position 2 are replaced by an oxo group. It has a role as a plant metabolite and a flavouring agent. It derives from a hydride of a tridecane.
, also known as tridecanone or NSC 14763, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be biosynthesized from tridecane. is a coconut, dairy, and earthy tasting compound that can be found in a number of food items such as herbs and spices, fats and oils, fruits, and garden onion. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Tridecan-2-one is a methyl ketone that is tridecane in which the methylene hydrogens at position 2 are replaced by an oxo group. It has a role as a plant metabolite and a flavouring agent. It derives from a hydride of a tridecane.
Brand Name:
Vulcanchem
CAS No.:
593-08-8
VCID:
VC0165437
InChI:
InChI=1S/C13H26O/c1-3-4-5-6-7-8-9-10-11-12-13(2)14/h3-12H2,1-2H3
SMILES:
CCCCCCCCCCCC(=O)C
Molecular Formula:
C13H26O
Molecular Weight:
198.34 g/mol
2-Tridecanone
CAS No.: 593-08-8
Reference Standards
VCID: VC0165437
Molecular Formula: C13H26O
Molecular Weight: 198.34 g/mol
| CAS No. | 593-08-8 |
|---|---|
| Product Name | 2-Tridecanone |
| Molecular Formula | C13H26O |
| Molecular Weight | 198.34 g/mol |
| IUPAC Name | tridecan-2-one |
| Standard InChI | InChI=1S/C13H26O/c1-3-4-5-6-7-8-9-10-11-12-13(2)14/h3-12H2,1-2H3 |
| Standard InChIKey | CYIFVRUOHKNECG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCC(=O)C |
| Canonical SMILES | CCCCCCCCCCCC(=O)C |
| Boiling Point | 505 °F at 760 mm Hg (NTP, 1992) 263.0 °C |
| Density | 0.8217 at 86 °F (NTP, 1992) 0.817-0.823 |
| Flash Point | 225 °F (NTP, 1992) |
| Melting Point | 86.1 °F (NTP, 1992) 30.5 °C Mp 29 ° 29°C |
| Physical Description | 2-tridecanone is a white crystalline solid. (NTP, 1992) Solid white to waxy mass or crystalline leaves with a milky, herbaceous, slightly spicy odou |
| Description | 2-tridecanone is a white crystalline solid. (NTP, 1992) , also known as tridecanone or NSC 14763, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be biosynthesized from tridecane. is a coconut, dairy, and earthy tasting compound that can be found in a number of food items such as herbs and spices, fats and oils, fruits, and garden onion. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease. Tridecan-2-one is a methyl ketone that is tridecane in which the methylene hydrogens at position 2 are replaced by an oxo group. It has a role as a plant metabolite and a flavouring agent. It derives from a hydride of a tridecane. |
| Solubility | less than 1 mg/mL at 73° F (NTP, 1992) soluble in alcohol, propylene glycol and oils; insoluble in wate |
| Synonyms | Undecyl methyl ketone |
| Vapor Pressure | 1 mm Hg at 188.2 °F ; 20 mm Hg at 298.0° F (NTP, 1992) 0.01 mmHg |
| PubChem Compound | 11622 |
| Last Modified | Nov 11 2021 |
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